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Compound of Interest

Compound Name: D-Glucose-d1-2

Cat. No.: B15557039 Get Quote

A Technical Guide to D-Glucose-d1-2 for
Advanced Research
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

D-Glucose-d1-2, a deuterated isotopologue of D-glucose, and its applications in metabolic

research. This document is intended for researchers, scientists, and professionals in drug

development who are utilizing stable isotope tracers to investigate cellular metabolism and

disease states.

Core Properties of D-Glucose-d1-2
D-Glucose-d1-2 is a valuable tool in metabolic studies, where the deuterium label at the C-2

position allows for the tracing of glucose through various biochemical pathways. Its physical

and chemical properties are crucial for the design and interpretation of such experiments.

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of D-Glucose-d1-2.

For properties where specific data for the d1-2 isotopologue is not readily available, values for

unlabeled D-glucose or closely related deuterated analogs are provided as a reference.
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Property Value Source

Chemical Name D-Glucose-2-d N/A

Synonyms
D-Glucose-d1-2, Dextrose-d1-

2
[1]

CAS Number 51517-59-0 [2][3]

Molecular Formula C₆H₁₁DO₆ [2][3]

Molecular Weight 181.16 g/mol [2][3]

Appearance White to off-white solid [1]

Melting Point
150-152 °C (for D-Glucose-

d12)
[4]

Solubility
Highly soluble in water;

sparingly soluble in ethanol.
[5]

Isotopic Purity

Typically ≥97 atom % D for

similar deuterated glucose

molecules.

[4]

Storage
Store at room temperature,

away from light and moisture.

Applications in Research
D-Glucose-d1-2 serves as a stable isotope tracer to elucidate metabolic pathways and

quantify fluxes.[1] Its primary applications are in nuclear magnetic resonance (NMR)

spectroscopy and mass spectrometry (MS) based metabolic flux analysis. The deuterium label

at the C-2 position provides specific insights into the activity of enzymes that act on this

position of the glucose molecule.

Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules, a

principle that is increasingly explored in drug development.[2]

Experimental Protocols
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The following are generalized protocols for the use of D-Glucose-d1-2 in cell culture

experiments for metabolic flux analysis. Researchers should optimize these protocols for their

specific cell lines and experimental conditions.

General Experimental Workflow for Metabolic Tracing
The overall process of using D-Glucose-d1-2 as a tracer in metabolic studies follows a

standardized workflow from cell culture to data analysis.
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General Experimental Workflow for Metabolic Tracing
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Caption: A generalized workflow for metabolic tracing experiments using D-Glucose-d1-2.
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Protocol for NMR-Based Metabolic Flux Analysis
1. Sample Preparation:

Culture cells in a medium containing D-Glucose-d1-2 as the primary glucose source.

After the desired incubation period, rapidly quench metabolism by washing cells with ice-cold

saline and extracting metabolites with a cold solvent (e.g., 80% methanol).

Lyse the cells and centrifuge to remove cell debris.

Dry the metabolite extract and reconstitute in a deuterated solvent (e.g., D₂O) for NMR

analysis.

2. NMR Spectroscopy:

Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra to identify and quantify major

metabolites.

For more detailed analysis, acquire two-dimensional (2D) NMR spectra such as ¹H-¹³C

HSQC (Heteronuclear Single Quantum Coherence) to resolve overlapping signals and

confirm assignments.

The deuterium at the C-2 position will result in a splitting pattern or a change in the chemical

shift of the adjacent protons and carbons, which can be monitored to trace the fate of the

label.

Protocol for Mass Spectrometry-Based Metabolic Flux
Analysis
1. Sample Preparation:

Follow the same procedure as for NMR for cell culture, labeling, quenching, and metabolite

extraction.

The dried metabolite extract is reconstituted in a solvent compatible with the chosen

chromatography method (e.g., 50% acetonitrile for LC-MS).
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2. LC-MS/GC-MS Analysis:

Separate the metabolites using liquid chromatography (LC) or gas chromatography (GC).

Analyze the eluting metabolites using a mass spectrometer to determine their mass-to-

charge ratio (m/z) and fragmentation patterns.

The incorporation of deuterium from D-Glucose-d1-2 into downstream metabolites will result

in a mass shift of +1 Da, allowing for the tracing of the label.

Tracing D-Glucose-d1-2 through Glycolysis
Glycolysis is a fundamental metabolic pathway that breaks down glucose into pyruvate. By

tracing the deuterium label from D-Glucose-d1-2, researchers can gain insights into the activity

of this pathway.
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Fate of the Deuterium Label from D-Glucose-d1-2 in Glycolysis

D-Glucose-d1-2
(Deuterium at C2)

Glucose-6-phosphate-d1

Hexokinase

Fructose-6-phosphate-d1

Phosphoglucose
Isomerase

Fructose-1,6-bisphosphate-d1

Phosphofructokinase

DHAP

Aldolase

Glyceraldehyde-3-phosphate-d1

Aldolase

Triosephosphate
Isomerase

1,3-Bisphosphoglycerate-d1

GAPDH

3-Phosphoglycerate-d1

2-Phosphoglycerate-d1

Phosphoenolpyruvate-d1

Pyruvate-d1

Pyruvate Kinase

Lactate-d1

Lactate
Dehydrogenase

TCA Cycle

Pyruvate
Dehydrogenase

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15557039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The deuterium label from D-Glucose-d1-2 is retained through the glycolytic pathway

to pyruvate.

As illustrated, the deuterium atom at the C-2 position of glucose is retained on the

corresponding carbon atom throughout the glycolytic pathway, ultimately labeling pyruvate at

the C-2 position. This labeled pyruvate can then be further metabolized and traced into the TCA

cycle or fermentation products like lactate.

Conclusion
D-Glucose-d1-2 is a powerful and specific tracer for investigating glucose metabolism. Its use

in conjunction with modern analytical techniques like NMR and mass spectrometry provides

researchers with detailed insights into the intricate network of metabolic pathways. The

experimental protocols and pathway diagrams provided in this guide serve as a foundation for

designing and executing robust metabolic studies in various research and drug development

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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